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Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the theoretical and practical

aspects of studying the dyeing kinetics of C.I. Disperse Red 278 on polyamide fibers. The

information is intended to guide researchers in setting up and analyzing experiments to

determine the kinetic and thermodynamic parameters of this dyeing system.

Introduction
Disperse dyes are non-ionic, sparingly water-soluble colorants primarily used for dyeing

hydrophobic fibers such as polyester and polyamide (nylon). The dyeing process is a complex

interplay of dye dispersion in the aqueous bath, adsorption onto the fiber surface, and

subsequent diffusion into the fiber matrix.[1] Understanding the kinetics of this process is

crucial for optimizing dyeing conditions to achieve level coloration, good fastness properties,

and efficient dye uptake.

Disperse Red 278 (C.I. 113386) is a monoazo disperse dye.[2] Its dyeing behavior on

polyamide is governed by factors such as temperature, pH, dye concentration, and the

presence of auxiliaries.[3] The kinetics of dyeing polyamide with disperse dyes can be

described by various models that quantify the rate of dyeing and the affinity of the dye for the

fiber.
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Theoretical Background
The dyeing of polyamide fibers with disperse dyes is generally considered a three-stage

process:

Diffusion from the dyebath to the fiber surface: The dye, dispersed in the aqueous medium,

moves towards the fiber.

Adsorption onto the fiber surface: A rapid equilibrium is established between the dye in the

solution and the dye adsorbed on the surface of the polyamide fiber.

Diffusion into the fiber: The adsorbed dye molecules slowly diffuse into the amorphous

regions of the polymer. This is typically the rate-determining step in the dyeing process.

The overall rate of dyeing is influenced by several factors, including:

Temperature: Higher temperatures increase the kinetic energy of the dye molecules and

swell the polymer, facilitating faster diffusion.[3]

pH: The pH of the dyebath can influence the surface charge of the polyamide fiber and the

stability of the disperse dye dispersion.

Dye Concentration: The initial concentration of the dye affects the rate of uptake and the final

exhaustion of the dyebath.

Fiber Morphology: The crystallinity and orientation of the polyamide fibers can impact the

rate of dye diffusion.

Experimental Protocols
The following protocols provide a general framework for studying the dyeing kinetics of

Disperse Red 278 on polyamide fibers. Researchers should optimize these protocols based

on their specific experimental setup and objectives.

Materials and Equipment
Polyamide 6 or 6,6 fabric: Scoured to remove any impurities.
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C.I. Disperse Red 278: Commercial grade.

Dispersing agent: A non-ionic or anionic surfactant.

Acetic acid: To adjust the pH of the dyebath.

Laboratory-scale dyeing machine: Capable of precise temperature control.

Spectrophotometer: For measuring dye concentration in the dyebath.

Standard laboratory glassware and equipment.

Protocol for Determining Dyeing Rate (Exhaustion
Curve)

Prepare the Dyebath:

Accurately weigh a sample of polyamide fabric (e.g., 2 grams).

Prepare a stock solution of Disperse Red 278 (e.g., 1 g/L) by pasting the dye with a small

amount of dispersing agent and then diluting with distilled water.

Prepare the dyebath in the dyeing vessel with a specific liquor ratio (e.g., 40:1).

Add the required amount of the dye stock solution to achieve the desired initial

concentration (e.g., 1% on weight of fiber).

Add a dispersing agent (e.g., 1 g/L).

Adjust the pH of the dyebath to a desired value (e.g., 5.5) using acetic acid.

Dyeing Procedure:

Place the polyamide fabric sample in the dyebath at an initial temperature of 40°C.

Start the dyeing machine and begin to raise the temperature at a controlled rate (e.g.,

2°C/minute) to the target dyeing temperature (e.g., 100°C).
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Once the target temperature is reached, start taking aliquots (e.g., 2 mL) from the dyebath

at regular time intervals (e.g., 5, 10, 15, 20, 30, 45, 60, 90, and 120 minutes).

After each aliquot is taken, replenish the dyebath with an equal volume of a blank solution

(water with the same pH and auxiliary concentrations) to maintain a constant liquor ratio.

Analysis:

Allow the collected aliquots to cool to room temperature.

Measure the absorbance of each aliquot at the wavelength of maximum absorbance

(λmax) for Disperse Red 278 using a spectrophotometer.

Use a pre-determined calibration curve to determine the concentration of the dye in each

aliquot.

Calculate the percentage exhaustion of the dyebath at each time point using the following

equation:

Exhaustion (%) = [(C₀ - Cₜ) / C₀] x 100

where C₀ is the initial concentration of the dye in the dyebath and Cₜ is the concentration

of the dye at time t.

Data Presentation:

Plot the percentage exhaustion as a function of time to obtain the dyeing rate curve.

Protocol for Determining Adsorption Isotherms
Prepare a series of dyebaths with varying initial concentrations of Disperse Red 278 (e.g.,

0.5, 1.0, 1.5, 2.0, 2.5% on weight of fiber).

Follow the dyeing procedure as described in section 3.2, but continue the dyeing process

until equilibrium is reached (i.e., the concentration of the dye in the dyebath no longer

changes with time). This may take several hours.

At equilibrium, measure the final concentration of the dye in the dyebath (Ce).
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Calculate the amount of dye adsorbed per unit mass of fiber (qe) at equilibrium using the

following equation:

qe = [(C₀ - Ce) * V] / W

where V is the volume of the dyebath and W is the weight of the fabric.

Plot qe versus Ce to obtain the adsorption isotherm.

Fit the experimental data to various isotherm models (e.g., Langmuir, Freundlich, Nernst) to

determine the best-fit model and its parameters.

Quantitative Data Presentation
Disclaimer: The following tables present representative quantitative data for the dyeing of

polyamide fibers with a generic monoazo disperse dye. This data is for illustrative purposes

only, as specific experimental data for C.I. Disperse Red 278 is not readily available in

published literature. Researchers should determine these values experimentally for the specific

dye and conditions under investigation.

Table 1: Representative Kinetic Data for Disperse Dyeing of Polyamide at Different

Temperatures.

Temperature (°C)
Half-Dyeing Time
(t₁/₂) (min)

Dyeing Rate
Constant (k)
(min⁻¹)

Apparent Diffusion
Coefficient (D)
(cm²/s)

80 45 0.015 1.5 x 10⁻¹⁰

90 25 0.028 3.2 x 10⁻¹⁰

100 15 0.046 6.8 x 10⁻¹⁰

Table 2: Representative Thermodynamic Parameters for Disperse Dyeing of Polyamide.
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Parameter Value

Standard Affinity (Δμ°) -25 kJ/mol

Enthalpy of Dyeing (ΔH°) -40 kJ/mol

Entropy of Dyeing (ΔS°) -50 J/(mol·K)

Activation Energy of Diffusion (Ea) 85 kJ/mol

Table 3: Representative Adsorption Isotherm Parameters for Disperse Dyeing of Polyamide.

Isotherm Model Parameters

Langmuir q_max = 25 mg/g, K_L = 0.8 L/mg

Freundlich K_F = 5.0 (mg/g)(L/mg)¹/ⁿ, n = 2.1

Nernst K_p = 150
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Caption: Experimental workflow for determining the dyeing kinetics of Disperse Red 278 on

polyamide fibers.
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Caption: Schematic of the disperse dyeing mechanism on polyamide fibers.

Conclusion
The study of the dyeing kinetics of Disperse Red 278 on polyamide fibers provides valuable

insights into the dye-fiber interaction. By experimentally determining the kinetic and

thermodynamic parameters and fitting the data to appropriate models, researchers can

optimize the dyeing process for enhanced efficiency and product quality. The protocols and

representative data presented here serve as a guide for conducting such investigations. It is

imperative to perform detailed experiments for the specific dye-fiber system to obtain accurate

and reliable quantitative data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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